Cas no 1804890-51-4 (Ethyl 5-cyano-3-iodo-2-methylphenylacetate)

• Product Name: Ethyl 5-cyano-3-iodo-2-methylphenylacetate
• CAS No: 1804890-51-4
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5000692
• Update Time: 2025-05-18

Ethyl 5-cyano-3-iodo-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-iodo-2-methylphenylacetate

• Inchi： 1S/C12H12INO2/c1-3-16-12(15)6-10-4-9(7-14)5-11(13)8(10)2/h4-5H,3,6H2,1-2H3
• SMILES： IC1=CC(C#N)=CC(CC(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-3-iodo-2-methylphenylacetate

Research Brief on Ethyl 5-cyano-3-iodo-2-methylphenylacetate (CAS: 1804890-51-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-cyano-3-iodo-2-methylphenylacetate (CAS: 1804890-51-4) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano, iodo, and methyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 5-cyano-3-iodo-2-methylphenylacetate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive iodo group for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This approach yielded several promising candidates with improved selectivity profiles compared to existing BTK inhibitors.

In the field of radiopharmaceuticals, recent work has explored the potential of 1804890-51-4 as a precursor for iodine-123/131 labeled compounds. The presence of both the cyano and ester functionalities allows for straightforward modification while maintaining the iodo group for radiolabeling. A 2024 publication in Nuclear Medicine and Biology reported successful development of a PET tracer using this compound as the starting material, showing excellent tumor uptake in preclinical models of thyroid cancer.

The compound's unique structural features have also been investigated in materials science applications. Research published in ACS Applied Materials & Interfaces in early 2024 described its use as a monomer for constructing conjugated polymers with tunable electronic properties. The methyl and cyano groups were found to significantly influence the polymer's band gap, suggesting potential applications in organic electronics and biosensors.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of Ethyl 5-cyano-3-iodo-2-methylphenylacetate. A 2023 Organic Process Research & Development paper detailed an optimized continuous flow synthesis method that reduced reaction times from hours to minutes while maintaining high yields (>85%) and purity (>98%). This development is particularly significant for scaling up production to meet growing demand from pharmaceutical developers.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate optimal linker placement between target-binding and E3 ligase-binding moieties. Preliminary results presented at the 2024 American Chemical Society national meeting showed promising degradation activity against several challenging protein targets.

In conclusion, Ethyl 5-cyano-3-iodo-2-methylphenylacetate (1804890-51-4) represents a multifunctional chemical building block with diverse applications across chemical biology and pharmaceutical research. Its continued investigation promises to yield novel therapeutic agents, diagnostic tools, and functional materials that could address unmet medical needs and advance multiple scientific disciplines.